BENGHE Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling 3-
Benzoyl-5-hydroxyflavone

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Benzoyl-5-hydroxyflavone

Cat. No.: B15472913

Essential Safety and Handling Guide for 3-
Benzoyl-5-hydroxyflavone

Disclaimer: No specific Safety Data Sheet (SDS) is currently available for 3-Benzoyl-5-
hydroxyflavone. The following information is a composite guide based on the safety data of
structurally related compounds, including 5-hydroxyflavone, 3-hydroxyflavone, and
benzophenone. Researchers should handle this compound with caution and perform a
thorough risk assessment before use.

This guide provides essential safety protocols, personal protective equipment (PPE)
recommendations, and operational and disposal plans for handling 3-Benzoyl-5-
hydroxyflavone in a laboratory setting. The information is intended for researchers, scientists,
and drug development professionals.

Hazard Identification and Classification

Based on analogous compounds, 3-Benzoyl-5-hydroxyflavone is anticipated to present the
following hazards:

» Skin and Eye Irritation: Similar to other flavones, it may cause skin and eye irritation upon
contact.

e Respiratory Irritation: Inhalation of dust may cause respiratory tract irritation.
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» Carcinogenicity: Benzophenone, a structural component, is suspected of causing cancer.[1]

[2][3]

e Aquatic Toxicity: May be harmful or toxic to aquatic life with long-lasting effects.[1][2][3]

Personal Protective Equipment (PPE)

A comprehensive PPE plan is critical to minimize exposure. The following table summarizes the

recommended PPE for handling 3-Benzoyl-5-hydroxyflavone.

Personal Protective

Body Part ] Standard
Equipment
Safety glasses with side-
shields or goggles. A face OSHA 29 CFR 1910.133 or
Eyes/Face )
shield may be necessary for European Standard EN166
splash-prone procedures.
Chemical-resistant gloves
(Nitrile rubber recommended).
Skin Alab coat or chemical- EN 374

resistant apron should be

worn.

Respiratory

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if
ventilation is inadequate or

dust is generated.

Varies by region

Operational Plan: Safe Handling Workflow

Proper handling procedures are essential to ensure a safe laboratory environment. The

following workflow outlines the key steps for working with 3-Benzoyl-5-hydroxyflavone.
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Safe Handling and Disposal Workflow for 3-Benzoyl-5-hydroxyflavone
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Caption: Workflow for handling and disposing of 3-Benzoyl-5-hydroxyflavone.
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Experimental Protocols

First Aid Measures

Exposure Route First Aid Protocol

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. Seek immediate medical

attention.

Immediately wash the affected area with soap
) and plenty of water for at least 15 minutes.
Skin Contact . . .
Remove contaminated clothing. Seek medical

attention if irritation persists.

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Do NOT induce vomiting. Never give anything
) by mouth to an unconscious person. Rinse
Ingestion ) ] ] ]
mouth with water. Seek immediate medical

attention.

Spill and Leak Procedures

In the event of a spill, follow these steps:

Evacuate: Evacuate non-essential personnel from the area.

Ventilate: Ensure the area is well-ventilated.

Contain: Use a spill kit with absorbent materials to contain the spill. Avoid generating dust.

Collect: Carefully sweep or scoop the spilled material into a designated, labeled waste
container.
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e Clean: Clean the spill area thoroughly with soap and water.

o Dispose: Dispose of the waste according to institutional and local regulations.
Disposal Plan

All waste containing 3-Benzoyl-5-hydroxyflavone should be considered hazardous.
e Solid Waste: Collect in a clearly labeled, sealed container.

¢ Liquid Waste: Collect in a labeled, sealed, and appropriate solvent waste container.

» Disposal: Dispose of all waste through your institution's approved hazardous waste disposal
program. Do not dispose of down the drain or in regular trash.

Physical and Chemical Properties of Related
Compounds

The following table summarizes key quantitative data for structurally similar compounds to aid
in risk assessment.

Property 5-Hydroxyflavone 3-Hydroxyflavone Benzophenone
Molecular Formula C15H1003 C15H1003 C13H100
Molecular Weight 238.24 g/mol 238.24 g/mol 182.22 g/mol
Melting Point 155-158 °C 169-172 °C 47-51 °C[1]
Boiling Point Not available Not available 305 °C[1]

Flash Point Not available Not available 143 °C[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Personal protective equipment for handling 3-Benzoyl-
5-hydroxyflavone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15472913#personal-protective-equipment-for-
handling-3-benzoyl-5-hydroxyflavone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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